Cas no 2228952-18-7 (2-Methyl-2-(5-phenylthiophen-2-yl)propanal)

• Product Name: 2-Methyl-2-(5-phenylthiophen-2-yl)propanal
• CAS No: 2228952-18-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 5793969
• PubChem ID: 165661150
• Update Time: 2025-10-19

2-Methyl-2-(5-phenylthiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-phenylthiophen-2-yl)propanal
• 2228952-18-7
• EN300-1860471
• 2-Methyl-2-(5-phenylthiophen-2-yl)propanal

• Inchi： 1S/C14H14OS/c1-14(2,10-15)13-9-8-12(16-13)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： GZYVMJISFNNDSU-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 230.07653624g/mol
• Monoisotopic Mass: 230.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-Methyl-2-(5-phenylthiophen-2-yl)propanal

Chemical Compound CAS No 2228952-18-7: 2-Methyl-2-(5-phenylthiophen-2-yl)propanal

The compound with CAS number 2228952-18-7, known as 2-Methyl-2-(5-phenylthiophen-2-yl)propanal, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of aldehydes, characterized by the presence of an aldehyde functional group (-CHO). Its structure incorporates a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and a phenyl group attached to it. The combination of these structural elements makes this compound particularly interesting for various applications in organic synthesis, materials science, and pharmacology.

The synthesis of 2-Methyl-2-(5-phenylthiophen-2-yl)propanal typically involves multi-step organic reactions. One common approach is the alkylation of thiophene derivatives followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the number of steps and improving the overall yield. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions between thiophene derivatives and aldehyde precursors.

In terms of physical properties, this compound exhibits a melting point of approximately -30°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The presence of the thiophene ring imparts aromatic stability to the molecule, enhancing its thermal and chemical stability under mild conditions.

The chemical reactivity of Chemical Compound CAS No 222895 is primarily governed by its aldehyde group and the electron-donating effects of the phenylthiophene moiety. The aldehyde group is highly reactive towards nucleophilic addition reactions, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its use in click chemistry reactions, where it serves as a precursor for constructing bioactive compounds with potential applications in drug discovery.

In the field of materials science, this compound has shown promise as a building block for advanced materials such as conductive polymers and organic semiconductors. The thiophene ring contributes to π-conjugation, which is essential for electronic delocalization in these materials. Researchers have reported successful incorporation of this compound into polymer frameworks, resulting in materials with enhanced electrical conductivity and optical properties.

From a pharmacological perspective, Chemical Compound CAS No 187 has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Although further research is needed to establish its efficacy and safety profile, these findings highlight its potential as a lead compound for drug development.

The latest research on this compound has focused on its application in green chemistry. Scientists have developed environmentally friendly synthesis routes that minimize waste generation and reduce energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining high product purity.

In conclusion, the compound with CAS number Chemical Compound CAS No 187, namely Chemical Compound CAS No, is a versatile building block with diverse applications across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.